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Compound of Interest

Compound Name:
2,3,6,7,10,11-

Hexamethoxytriphenylene

Cat. No.: B1308117 Get Quote

CAS Number: 808-57-1

Chemical Structure:

Chemical structure of 2,3,6,7,10,11-Hexamethoxytriphenylene

Introduction
2,3,6,7,10,11-Hexamethoxytriphenylene (HMTP) is a disc-shaped, D3h symmetric polycyclic

aromatic hydrocarbon.[1] Its planar structure is functionalized with six methoxy groups at the

ortho-positions, which influences its electronic properties and molecular packing.[1] HMTP is a

crucial intermediate in the synthesis of 2,3,6,7,10,11-hexahydroxytriphenylene (HHTP), a

versatile building block for discotic liquid crystals, covalent organic frameworks (COFs), and

other advanced materials.[1][2] This guide provides an in-depth overview of HMTP, including its

physicochemical properties, synthesis and purification protocols, and its primary application as

a synthetic precursor.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for 2,3,6,7,10,11-Hexamethoxytriphenylene is

presented in the table below.
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Property Value Reference

CAS Number 808-57-1 [1]

Molecular Formula C₂₄H₂₄O₆ [3]

Molecular Weight 408.44 g/mol [1]

Melting Point 310-317 °C [4]

Appearance
Brown to purple

powder/crystals
[1][2]

¹H NMR (CDCl₃)
δ 7.76 (s, 6H), 4.12 (s, 18H)

ppm
[5]

¹³C NMR (CDCl₃)
δ 148.9, 123.3, 104.4, 56.2

ppm
[5]

Experimental Protocols
Synthesis of 2,3,6,7,10,11-Hexamethoxytriphenylene
The most common method for the synthesis of HMTP is the oxidative trimerization of 1,2-

dimethoxybenzene (veratrole) using ferric chloride as an oxidizing agent.[2][5]

Materials:

1,2-dimethoxybenzene (veratrole)

Anhydrous ferric chloride (FeCl₃)

Dichloromethane (CH₂Cl₂)

Methanol

Ethanol

Procedure:
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To a solution of anhydrous FeCl₃ (14.6 g, 90.0 mmol) in CH₂Cl₂ (100 mL), add veratrole

(3.82 mL, 4.15 g, 30.0 mmol).[5]

Stir the mixture at room temperature under a nitrogen atmosphere for 90 minutes.[5]

Pour the reaction mixture into methanol (200 mL) to precipitate the product.[5]

Allow the mixture to stand in a freezer overnight to complete the precipitation.[5]

Isolate the solid product by filtration.

Wash the isolated solid with ethanol (2 x 10 mL) and then with methanol (3 x 10 mL).[5]

Dry the product in vacuo to yield HMTP as a pale grey powder.[5]

Purification of 2,3,6,7,10,11-Hexamethoxytriphenylene
For applications requiring high purity, HMTP can be further purified by Soxhlet extraction.[6]

Materials:

Crude 2,3,6,7,10,11-Hexamethoxytriphenylene

Dichloromethane (CH₂Cl₂)

Methanol

Calcium chloride (desiccant)

Procedure:

Dry the crude HMTP in a desiccator over calcium chloride in the dark for 4 days.[6]

Extract the dried product in a Soxhlet apparatus with 125 mL of dichloromethane for 24

hours.[6]

Evaporate the dichloromethane solution to dryness using a rotary evaporator.[6]
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Suspend the resulting solid in 20 mL of methanol and store in a freezer (-16 °C) for 4 days to

induce crystallization.[6]

Filter the crystalline solid and dry it in a desiccator over calcium chloride to obtain purified

HMTP.[6]

Demethylation to 2,3,6,7,10,11-Hexahydroxytriphenylene
(HHTP)
HMTP is a key precursor to HHTP, which is synthesized via demethylation.[5][6]

Materials:

2,3,6,7,10,11-Hexamethoxytriphenylene

Boron tribromide (BBr₃)

Anhydrous dichloromethane (CH₂Cl₂)

Water

Diethyl ether

Procedure:

Suspend HMTP (600 mg, 1.47 mmol) in 30 mL of anhydrous dichloromethane and cool the

mixture to -80 °C with continuous stirring.[6]

Slowly add a solution of BBr₃ (2.57 g, 0.01 mol) in 24 mL of anhydrous dichloromethane

dropwise to the cooled suspension.[6]

Allow the mixture to stir overnight while the temperature naturally warms to room

temperature.[6]

Quench the reaction by adding 10 mL of water.

Remove the dichloromethane by rotary evaporation.
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The resulting purple precipitate is isolated by filtration, dissolved in methanol (5 mL), and re-

precipitated by the addition of water (100 mL).[5]

Isolate the precipitate by filtration, wash with diethyl ether (2 x 10 mL), and dry in vacuo to

yield HHTP as a pale blue powder.[5]

Synthetic Pathway and Logical Workflow
The synthesis of 2,3,6,7,10,11-hexahydroxytriphenylene (HHTP) from 1,2-dimethoxybenzene

(veratrole) proceeds through the key intermediate 2,3,6,7,10,11-hexamethoxytriphenylene
(HMTP). This two-step process is a fundamental workflow in the production of HHTP for

various applications in materials science.

1,2-Dimethoxybenzene
(Veratrole)

Oxidative
Trimerization

2,3,6,7,10,11-Hexamethoxytriphenylene
(HMTP) Purification 2,3,6,7,10,11-Hexahydroxytriphenylene

(HHTP)
  FeCl₃, CH₂Cl₂ Demethylation   BBr₃, CH₂Cl₂

Click to download full resolution via product page

Caption: Synthetic workflow for HHTP via HMTP intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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